Trimethylacetaldehyde

Description

Trimethylacetaldehyde, also known as 2,2-dimethylpropanal or pivaldehyde, is an organic aldehyde with a sterically bulky tertiary-butyl group attached to the carbonyl . It is an important raw material and intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuff . Trimethylacetaldehyde is used as a building block in aldol condensation reactions and in stereoselective synthesis applications .

Trimethylacetaldehyde is a highly flammable liquid and vapor, with a flash point of 6°C and a boiling point between 74°C and 76°C . It is virtually insoluble in water but soluble in chloroform . Safety precautions include storing it in a cool, well-ventilated place, away from oxidizing and strong reducing agents, and under nitrogen . Its synonyms include trimethylacetaldehyde, pivalaldehyde, pivaldehyde, propanal, 2,2-dimethyl, neopentanal, pivalic aldehyde, 2,2-dimethylpropionaldehyde, trimethyl acetaldehyde, and trimethylacetaldehyde pivaldehyde .

Similar compounds include pivalic acid, the corresponding carboxylic acid, pivalamide, the corresponding amide, and pinacolone, the corresponding methyl ketone . Trimethylacetaldehyde is also known by the linear formula (CH3)3CCHO and has a molecular weight of 86.13 g/mol .

• CAS No.: 630-19-3
• Product Name: Trimethylacetaldehyde
• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: 2,2-dimethylpropanal
• Standard InChI: InChI=1S/C5H10O/c1-5(2,3)4-6/h4H,1-3H3
• Standard InChIKey: FJJYHTVHBVXEEQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C=O
• Canonical SMILES: CC(C)(C)C=O
• Synonyms: Trimethylacetaldehyde; 2,2-Dimethylpropanal; 2,2-Dimethylpropanone; 2,2-Dimethylpropionaldehyde; NSC 22043; Neopentaldehyde; Neopentanal; Pivalic Aldehyde
• PubChem Compound: 12417
• Last Modified: Sep 16 2023